Cas no 893740-59-5 (5-(Pyrimidin-5-yl)nicotinic acid)

• Product Name: 5-(Pyrimidin-5-yl)nicotinic acid
• CAS No: 893740-59-5
• MF: C₁₀H₇N₃O₂
• MW: 201.181481599808
• CID: 1033530
• PubChem ID: 23004878
• Update Time: 2025-04-20

5-(Pyrimidin-5-yl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Pyrimidin-5-yl)nicotinic acid
• 5-(PYRIMIDIN-5-YL)-NICOTINIC ACID
• 5-pyrimidin-5-ylpyridine-3-carboxylic acid
• 893740-59-5
• AKOS004113279
• 5-(Pyrimidin-5-yl)nicotinicacid
• J-516401
• 5-(pyrimidin-5-yl)pyridine-3-carboxylic acid
• DTXSID00629593
• DB-295810

• Inchi： 1S/C10H7N3O2/c14-10(15)8-1-7(2-11-3-8)9-4-12-6-13-5-9/h1-6H,(H,14,15)
• InChI Key： OCYVFYXZQUPYEH-UHFFFAOYSA-N
• SMILES： OC(C1=CN=CC(=C1)C1=CN=CN=C1)=O

Computed Properties

• Exact Mass: 201.053826475g/mol
• Monoisotopic Mass: 201.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 76Ų